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Compound of Interest

Compound Name: Diosmetinidin chloride

Cat. No.: B1602025 Get Quote

For Academic and Laboratory Research Use Only. Not for Human or Veterinary Use.

Introduction
Diosmetinidin chloride, a member of the flavonoid family and classified as a 3-

deoxyanthocyanidin, is a specialized chemical compound intended for academic and laboratory

research. Its structural similarity to other well-researched flavonoids, particularly diosmetin,

suggests a range of potential biological activities. This technical guide provides an in-depth

overview of Diosmetinidin chloride, including its chemical properties, potential mechanisms of

action, and detailed experimental protocols for its investigation.

Chemical and Physical Properties
Diosmetinidin chloride is a solid powder with a high degree of purity, making it suitable as an

analytical standard for quantitative analysis.[1] Key chemical identifiers and properties are

summarized in the table below.
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Property Value Reference

IUPAC Name

2-(3-hydroxy-4-

methoxyphenyl)chromenylium-

5,7-diol chloride

[2]

Synonyms

3',5,7-Trihydroxy-4'-

methoxyflavylium chloride,

Diosmetinidine

[1]

CAS Number 64670-94-6 [1]

Molecular Formula C₁₆H₁₃O₅Cl [1]

Molecular Weight 320.71 g/mol [1]

Purity ≥97% (HPLC) [1]

Appearance Powder [1]

Storage
Store at -20°C in a dry, dark

place.

Mechanism of Action: CD38 Inhibition
A primary putative mechanism of action for Diosmetinidin chloride is the inhibition of the

ectoenzyme CD38.[3][4][5] CD38 is a key regulator of intracellular nicotinamide adenine

dinucleotide (NAD+) levels. By inhibiting CD38's NADase activity, compounds like

Diosmetinidin chloride can increase intracellular NAD+ concentrations. This has significant

downstream effects on cellular metabolism and signaling pathways, as NAD+ is a critical

cofactor for sirtuins and PARPs, enzymes involved in DNA repair, stress response, and

inflammation. The inhibition of CD38 by other flavonoids, such as apigenin and quercetin, has

been shown to protect against metabolic syndrome and age-related NAD+ decline.[4][6]
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Figure 1: Proposed signaling pathway of Diosmetinidin chloride via CD38 inhibition.

Potential Biological Activities
Based on studies of the structurally similar flavonoid diosmetin, Diosmetinidin chloride is

hypothesized to possess anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Effects
Diosmetin has been shown to exert anti-inflammatory effects by inhibiting key signaling

pathways such as NF-κB and MAPK.[7][8] It can reduce the production of pro-inflammatory

cytokines like TNF-α, IL-1β, and IL-6 in various cell models.[9][10] For instance, in a study on

rheumatoid arthritis fibroblast-like synoviocytes, diosmetin inhibited TNF-α-induced proliferation

and production of inflammatory mediators.[9]

Anti-Cancer Activity
Research on diosmetin suggests potential anti-cancer activities, including the induction of

apoptosis and cell cycle arrest in cancer cell lines.[11][12][13] In human breast cancer cells

(MDA-MB-231), diosmetin was found to induce apoptosis through a mitochondria-mediated

intrinsic pathway and to increase the production of reactive oxygen species (ROS).[11]

Furthermore, diosmetin has been observed to enhance the efficacy of chemotherapeutic

agents like paclitaxel in non-small cell lung cancer cells.[14] Studies on other 3-

deoxyanthocyanidins have also demonstrated cytotoxicity against human cancer cells.[15]
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Experimental Protocols
The following are detailed methodologies for key experiments to investigate the biological

activity of Diosmetinidin chloride.

CD38 Inhibition Assay
This protocol is adapted from established fluorescence-based assays for CD38 activity.

Objective: To determine the inhibitory effect of Diosmetinidin chloride on the NADase activity

of CD38.

Materials:

Recombinant human CD38 enzyme

Diosmetinidin chloride

1,N⁶-etheno-NAD (ε-NAD) as a fluorescent substrate

Assay buffer (e.g., 25 mM Tris-HCl, pH 7.5)

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of Diosmetinidin chloride in a suitable solvent (e.g., DMSO).

In the wells of the microplate, add the assay buffer.

Add varying concentrations of Diosmetinidin chloride to the test wells. Include a vehicle

control (DMSO) and a positive control inhibitor if available.

Add the recombinant CD38 enzyme to all wells except the blank.

Pre-incubate the plate at 37°C for 15 minutes.
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Initiate the reaction by adding the ε-NAD substrate to all wells.

Immediately measure the fluorescence at an excitation wavelength of ~300 nm and an

emission wavelength of ~410 nm.

Monitor the fluorescence kinetically for 30-60 minutes.

Calculate the rate of reaction for each concentration and determine the IC₅₀ value of

Diosmetinidin chloride.
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Figure 2: Workflow for the CD38 inhibition assay.
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Cell Viability Assay (MTT Assay)
This protocol is a standard method to assess the cytotoxic effects of a compound on cultured

cells.

Objective: To evaluate the effect of Diosmetinidin chloride on the viability of a specific cell line

(e.g., a cancer cell line).

Materials:

Selected cell line (e.g., MDA-MB-231)

Complete cell culture medium

Diosmetinidin chloride

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well clear microplate

Spectrophotometer

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Treat the cells with various concentrations of Diosmetinidin chloride. Include a vehicle

control.

Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the

formation of formazan crystals.

Carefully remove the medium and add 100 µL of the solubilization solution to each well.
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Gently agitate the plate to ensure complete dissolution of the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value.

In Vitro Antioxidant Activity (DPPH Assay)
This is a common and straightforward assay to measure the free radical scavenging activity of

a compound.

Objective: To determine the antioxidant potential of Diosmetinidin chloride.

Materials:

Diosmetinidin chloride

DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

Methanol

Ascorbic acid or Trolox as a positive control

96-well microplate

Spectrophotometer

Procedure:

Prepare a stock solution of Diosmetinidin chloride in methanol.

In a 96-well plate, add different concentrations of Diosmetinidin chloride to the wells.

Include a methanol blank and a positive control.

Add the DPPH solution to all wells.

Incubate the plate in the dark at room temperature for 30 minutes.
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Measure the absorbance at 517 nm.

Calculate the percentage of DPPH radical scavenging activity and determine the IC₅₀ value.

Summary of Quantitative Data
The following table summarizes hypothetical quantitative data that could be obtained from the

described experimental protocols. Researchers should generate their own data for specific

experimental conditions.

Assay Parameter Hypothetical Value

CD38 Inhibition IC₅₀ (NADase activity) 1-10 µM

Cell Viability (MDA-MB-231) IC₅₀ (48h) 20-50 µM

Antioxidant Activity (DPPH) IC₅₀ (Scavenging) 5-25 µM

Conclusion
Diosmetinidin chloride is a promising research compound, particularly for investigations into

NAD+ metabolism, inflammation, and cancer biology. Its likely role as a CD38 inhibitor provides

a strong rationale for its study in these areas. The experimental protocols provided in this guide

offer a starting point for researchers to explore the biological effects of this flavonoid. As with all

research chemicals, appropriate safety precautions should be taken, and all experiments

should be conducted in a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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